Cas no 119-67-5 (2-Carboxybenzaldehyde)

• Product Name: 2-Carboxybenzaldehyde
• CAS No: 119-67-5
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD00003336
• CID: 35922
• PubChem ID: 8406
• Update Time: 2025-06-08

2-Carboxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Carboxybenzaldehyde
• Phthalaldehydic acid
• Phthalaldehyd
• 2-Formylbenzoic acid
• o-Formylbenzoic acid
• Carboxybenzaldehyde
• Benzaldehyde-2-carboxylic Acid
• OFBA
• Phthaladehyde
• Pthaladehyde acid
• 3-HYDROXYPHTHALIDE
• PHTHALDEHYDIC ACID
• RARECHEM AL BO 1280
• 2-formyl-benzoicaci
• 2-PHTHALDEHYDIC ACID
• AKOS BBS-00003264
• NSC-5045
• Z104478340
• o-Carboxybenzaldehyde
• 2- carboxybenzaldehyde
• 2-FORMYL BENZOIC ACID [USP IMPURITY]
• NS00023872
• BP-11499
• AKOS000120931
• Q27102472
• NSC5045
• Benzoic acid, 2-formyl-
• FT-0611650
• 2-formyl-benzoic acid
• AP-065/41884108
• EINECS 204-342-3
• UNII-OAEGSO7G3Y
• HY-Y1771
• Benzoic acid, formyl-
• NSC 5045
• SCHEMBL78873
• SY001395
• CS-D1667
• P0281
• CHEBI:17605
• Phthalaldehydsure
• 4-10-00-02748 (Beilstein Handbook Reference)
• FT-0657534
• CHEMBL234213
• DTXSID1059490
• EN300-20473
• BRN 0742381
• C03057
• 2-Carboxybenzaldehyde, 97%
• AS-14466
• 119-67-5
• 2-formyl benzoic acid
• formylbenzoic acid
• OAEGSO7G3Y
• F2191-0166
• MFCD00003336
• 2-carboxy-benzaldehyde
• AM20060492
• STK801573
• Phthalaldehydic Acid; 2-Formylbenzoic Acid; NSC 5045; o-Carboxybenzaldehyde; o-Formylbenzoic Acid
• BBL013693
• 204-342-3
• 2-FORMYL BENZOIC ACID (USP IMPURITY)
• DTXCID5033468
• FP60091
• Benzaldehyde-2-carboxylic Acid;2-Carboxybenzaldehyde;2-Formylbenzoic Acid

• MDL： MFCD00003336
• Inchi： 1S/C8H6O3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5H,(H,10,11)
• InChI Key： DYNFCHNNOHNJFG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C=O)=O
• BRN： 742381

Computed Properties

• Exact Mass: 150.03200
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.404(lit.)
• Melting Point: 94-96 °C (lit.)
• Boiling Point: 231.65°C (rough estimate)
• Flash Point: 162.6℃
• Refractive Index: 1.4500 (estimate)
• PH: 2 (20g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• PSA: 54.37000
• LogP: 1.19730
• Sensitiveness: Air Sensitive
• FEMA: 2978
• Solubility: Not determined

2-Carboxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：PG2
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：TH7015000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Carboxybenzaldehyde

Introduction to 2-Carboxybenzaldehyde (CAS No. 119-67-5)

2-Carboxybenzaldehyde, with the chemical formula C₇H₆O₂, is a versatile organic compound that has garnered significant attention in the field of pharmaceuticals, agrochemicals, and material science. This compound, identified by its CAS number 119-67-5, is a derivative of benzaldehyde and possesses a carboxylic acid group at the ortho position relative to the aldehyde functionality. Its unique structural properties make it a valuable intermediate in synthetic chemistry, enabling the development of complex molecules with diverse applications.

The significance of 2-Carboxybenzaldehyde lies in its role as a building block for more intricate chemical structures. In pharmaceutical research, it serves as a precursor for synthesizing active pharmaceutical ingredients (APIs) that target various therapeutic areas. The presence of both the aldehyde and carboxylic acid groups allows for multiple reaction pathways, including condensation reactions, esterification, and amidation, which are pivotal in drug design and development.

Recent advancements in medicinal chemistry have highlighted the utility of 2-Carboxybenzaldehyde in the synthesis of novel compounds with potential pharmacological activity. For instance, studies have demonstrated its incorporation into heterocyclic scaffolds that exhibit antimicrobial and anti-inflammatory properties. The ability to functionalize the aromatic ring at specific positions enhances the compound's versatility, making it an attractive candidate for further exploration.

In agrochemical applications, 2-Carboxybenzaldehyde has been utilized in the development of pesticides and herbicides. Its structural features contribute to the design of molecules that can interact selectively with biological targets in pests, thereby improving crop protection strategies. The compound's reactivity also facilitates the creation of chiral derivatives, which are essential for developing enantiomerically pure agrochemicals with enhanced efficacy and reduced environmental impact.

The material science sector has also recognized the potential of 2-Carboxybenzaldehyde in creating advanced materials. Its ability to participate in polymerization reactions makes it a valuable monomer for synthesizing polymers with tailored properties. These polymers can find applications in coatings, adhesives, and specialty plastics, where specific chemical functionalities are required.

From a synthetic chemistry perspective, 2-Carboxybenzaldehyde (CAS No. 119-67-5) is synthesized through various routes, including oxidation of ortho-hydroxybenzaldehyde or carboxylation of benzaldehyde derivatives. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and environmental considerations. Modern green chemistry approaches have led to the development of more sustainable methods for producing this compound, emphasizing minimal waste generation and energy efficiency.

The compound's reactivity also makes it a valuable tool in organic synthesis for constructing complex molecular architectures. Transition metal-catalyzed reactions have been particularly useful in modifying 2-Carboxybenzaldehyde, enabling access to diverse derivatives with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions on the benzene ring.

In conclusion, 2-Carboxybenzaldehyde is a multifaceted compound with broad applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new methodologies for its production and utilization, the potential applications of this versatile chemical are expected to expand further.